Cas no 873380-90-6 (1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one
• CAS No: 873380-90-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5847927
• PubChem ID: 81251903
• Update Time: 2025-10-29

1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-
• 1-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-1-propanone
• AKOS019823521
• 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one
• EN300-1276794
• 873380-90-6

• Inchi： 1S/C12H16O2/c1-7(2)11(13)10-5-8(3)12(14)9(4)6-10/h5-7,14H,1-4H3
• InChI Key： PQLHFMJOCTYBLN-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(O)C(C)=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Melting Point: 106.5-107 °C
• Boiling Point: 333.9±37.0 °C(Predicted)
• pka: 9.65±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one

Comprehensive Overview of 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one (CAS No. 873380-90-6)

1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one, with the CAS registry number 873380-90-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and material science. This compound, often referred to by its systematic IUPAC name, is characterized by its unique molecular structure featuring a hydroxyl group and dimethyl substitutions on the phenyl ring. Its ketone functionality and aromatic backbone make it a versatile intermediate in synthetic chemistry, particularly in the development of UV absorbers, pharmaceutical intermediates, and flavor enhancers.

In recent years, the demand for high-purity organic intermediates like 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for "CAS 873380-90-6 applications" or "synthesis of hydroxy dimethylphenyl ketones," reflecting its relevance in cutting-edge research. The compound's stability under various pH conditions and its compatibility with biodegradable polymers have also made it a subject of interest in eco-friendly material design.

One of the most notable applications of 873380-90-6 lies in the cosmetic industry, where it serves as a key ingredient in sunscreen formulations. Its ability to absorb UV radiation while maintaining low toxicity aligns with the growing consumer demand for "safe UV filters" and "non-irritating skincare additives." Studies have highlighted its potential as an alternative to conventional benzophenone derivatives, addressing concerns about endocrine disruption and environmental persistence.

From a synthetic perspective, the compound's methylpropan-1-one moiety offers reactivity that facilitates cross-coupling reactions and catalytic hydrogenation. This has led to its use in the production of specialty chemicals for agrochemicals and fragrance compounds. Searches for "873380-90-6 suppliers" or "buy 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one" often correlate with industrial procurement trends, emphasizing its commercial viability.

In the context of drug discovery, 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one has been explored as a scaffold for designing anti-inflammatory agents and antioxidant precursors. Its structural similarity to naturally occurring phenolic compounds has prompted investigations into its bioactivity and metabolic pathways. Notably, its low mutagenic potential and favorable ADME properties (Absorption, Distribution, Metabolism, Excretion) have positioned it as a candidate for preclinical studies.

Environmental considerations further underscore the importance of this compound. As regulatory bodies tighten restrictions on persistent organic pollutants, 873380-90-6 has emerged as a sustainable alternative due to its biodegradability and minimal bioaccumulation risk. Queries such as "eco-friendly ketone derivatives" or "green synthesis of CAS 873380-90-6" reflect this shift toward environmentally conscious chemistry.

In summary, 1-(4-hydroxy-3,5-dimethylphenyl)-2-methylpropan-1-one (CAS No. 873380-90-6) represents a multifaceted compound with applications spanning cosmetics, pharmaceuticals, and materials science. Its alignment with contemporary trends like sustainability, safety, and efficiency ensures its continued relevance in both academic and industrial settings. Future research may unlock further potential in nanotechnology and targeted drug delivery, solidifying its role as a cornerstone of modern chemical innovation.